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Compound of Interest

Compound Name: Propionohydrazide

Cat. No.: B1585097 Get Quote

For researchers, scientists, and professionals in the field of drug development, the safe

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper use and disposal of Propionohydrazide (CAS 5818-15-5), a

compound used in various chemical syntheses. Adherence to these protocols is crucial for

ensuring personal safety and maintaining a secure laboratory environment.

Propionohydrazide is a hydrazide derivative that presents several potential hazards. It is

classified as toxic if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2] Therefore, a thorough understanding of its properties and the

implementation of rigorous safety measures are non-negotiable.

Hazard Assessment and Engineering Controls
A comprehensive hazard assessment is the foundation of safe laboratory practice.

Propionohydrazide is a solid that can exist as a colorless to light yellow mixture.[3][4] All

manipulations of this compound should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize the risk of inhalation.[1][5] The work area

should be clearly designated for hazardous substance use, with restricted access for

authorized personnel only.[6] Emergency equipment, including a safety shower and eyewash

station, must be readily accessible.[7]

Key Engineering Controls:
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Chemical Fume Hood: All weighing, handling, and experimental procedures involving

Propionohydrazide must be performed within a properly functioning and certified chemical

fume hood.[6]

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

dust or vapors.[5]

Restricted Access: The area where Propionohydrazide is handled should be clearly marked

with appropriate warning signs.[6]

Personal Protective Equipment (PPE): Your First Line of
Defense
The use of appropriate Personal Protective Equipment is mandatory to prevent skin and eye

contact, inhalation, and ingestion.[1][6] The following table summarizes the required PPE for

handling Propionohydrazide.
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Body Part Required PPE Material/Standard Specifications

Hands
Chemical-resistant

gloves
Nitrile or Neoprene

Inspect gloves prior to

each use and replace

immediately if

contaminated or

damaged.[7]

Eyes/Face

Safety glasses with

side shields or

goggles

ANSI Z87.1 compliant

A face shield should

be worn over safety

glasses when there is

a risk of splashing.[1]

[7]

Body Protective clothing
Flame-resistant lab

coat

A fully buttoned lab

coat is required to

protect against skin

contact.[7]

Respiratory
NIOSH/MSHA

approved respirator
As needed

Required if exposure

limits are exceeded or

if irritation is

experienced. A full-

face respirator with

multi-purpose

combination (US) or

type ABEK (EN

14387) respirator

cartridges is

recommended as a

backup to engineering

controls.[7]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Propionohydrazide is crucial for minimizing risk. The

following procedural steps provide a clear guide for safe laboratory operations.

Preparation and Pre-Handling Checklist:
Verify Chemical Identity: Confirm the container is clearly labeled as Propionohydrazide with

the correct CAS number (5818-15-5).

Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for Propionohydrazide.[1]

Assemble all necessary materials: Have all required equipment, reagents, and waste

containers ready and within the chemical fume hood.

Ensure proper ventilation: Verify that the chemical fume hood is functioning correctly.

Handling and Experimental Workflow:
Weighing: Carefully weigh the required amount of Propionohydrazide in a tared container

within the fume hood. Avoid creating dust.

Dissolving: If dissolving the compound, add the solvent to the solid slowly to prevent

splashing.

Reactions: Conduct all reactions involving Propionohydrazide in appropriate glassware

within the fume hood.

Monitoring: Continuously monitor the reaction for any unexpected changes.

Post-Handling and Decontamination:
Decontaminate surfaces: Clean all work surfaces and equipment thoroughly after use.

Properly store or dispose of the chemical: Store any remaining Propionohydrazide in a

tightly closed container in a designated, cool, and dry area away from incompatible materials
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such as strong oxidizing agents.[1][5]

Remove PPE: Follow the correct doffing procedure as illustrated in the diagram above to

avoid self-contamination.

Wash hands: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
The disposal of Propionohydrazide and any contaminated materials must be handled with the

utmost care to prevent environmental contamination and ensure regulatory compliance. As a

hazardous chemical, it must not be disposed of in the regular trash or poured down the drain.

[8]

Waste Segregation and Collection:
Solid Waste: Collect any unused Propionohydrazide and contaminated disposable

materials (e.g., gloves, weighing paper) in a clearly labeled, sealed, and compatible

hazardous waste container.[9]

Liquid Waste: Collect solutions containing Propionohydrazide in a separate, labeled, and

sealed hazardous waste container. Do not mix with other incompatible waste streams.[10]

Empty Containers: The first rinse of an empty Propionohydrazide container must be

collected and disposed of as hazardous waste.[9] For containers of highly toxic chemicals,

the first three rinses must be collected.[9]
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Disposal Procedure:
All waste containing Propionohydrazide must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5] Ensure that all waste containers are properly labeled with their contents and

associated hazards.

Emergency Procedures: Preparedness is Key
In the event of an emergency, immediate and appropriate action is critical.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1][5] Seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[5] Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[1][5] Seek immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting.[5] Never give anything by mouth to an unconscious

person.[1] Rinse the mouth with water and seek immediate medical attention.[5]

Spill: For small spills, carefully absorb the material with an inert substance and place it in a

sealed container for disposal.[11] Avoid generating dust. For large spills, evacuate the area

and contact your institution's emergency response team.[8]

By adhering to these comprehensive guidelines, you can significantly mitigate the risks

associated with handling Propionohydrazide and ensure a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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